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Compound of Interest

Compound Name:
Glycine-13C2,15N p-

Toluenesulfonate

Cat. No.: B15559080 Get Quote

Essential Safety and Handling of Glycine-
13C2,15N p-Toluenesulfonate
For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling Glycine-13C2,15N p-Toluenesulfonate, a stable isotope-

labeled compound. The following procedures and recommendations are based on the available

safety data for its components, Glycine-13C2,15N and Glycine p-Toluenesulfonate, to ensure

the highest safety standards in the absence of a specific Safety Data Sheet (SDS) for the

isotopically labeled salt.

Personal Protective Equipment (PPE)
When handling Glycine-13C2,15N p-Toluenesulfonate, a comprehensive approach to

personal protection is crucial to minimize exposure and ensure personal safety. The

recommended PPE is detailed below.
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PPE Category Item Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must conform to EN166 (EU)

or NIOSH (US) standards. A

face shield may be required for

splash hazards.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

prior to use.[1]

Skin and Body Protection Laboratory coat
Standard laboratory coat to be

worn at all times.

Long pants and closed-toe

shoes

To protect skin from potential

spills.

Respiratory Protection
NIOSH/MSHA approved

respirator

Recommended when handling

large quantities or if dust is

generated. Use in a well-

ventilated area.

Hazard Identification and First Aid
While stable isotopic labeling does not confer radioactivity, the chemical properties of Glycine-
13C2,15N p-Toluenesulfonate warrant caution. The primary hazards are associated with the

p-toluenesulfonate moiety, which can be a skin and eye irritant.

Hazard First Aid Measures

Eye Contact Causes serious eye irritation.

Skin Contact May cause skin irritation.

Inhalation May cause respiratory tract irritation.

Ingestion May be harmful if swallowed.
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A systematic workflow is essential for the safe handling of Glycine-13C2,15N p-
Toluenesulfonate from receipt to disposal.

Operational Workflow for Handling Glycine-13C2,15N p-Toluenesulfonate

Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Work in a chemical fume hood

Weighing and Transfer

Review Safety Data Sheets

Dissolution

Reaction Setup

Decontaminate surfaces

Segregate and label waste

Dispose of waste
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Caption: A step-by-step workflow for the safe handling of the compound.

Disposal Plan
The disposal of Glycine-13C2,15N p-Toluenesulfonate and its associated waste should be

handled with care, treating it as chemical waste. Since the isotopic labels (13C and 15N) are

stable and non-radioactive, no special precautions for radioactivity are required.[2]

Waste Type Disposal Procedure

Unused or Expired Compound

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated, sealed container for solid

chemical waste.

Contaminated Solutions

Collect in a labeled, sealed container for liquid

chemical waste. Do not mix with incompatible

wastes.

Empty Containers

Rinse thoroughly with an appropriate solvent.

The rinsate should be collected as liquid

chemical waste. Dispose of the rinsed container

as non-hazardous waste, or as directed by

institutional guidelines.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle Glycine-13C2,15N p-Toluenesulfonate, ensuring both personal safety and the

integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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